Cas no 2228304-24-1 (2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol
• CAS No: 2228304-24-1
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 5952775
• PubChem ID: 165640093
• Update Time: 2025-05-21

2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol
• EN300-1966147
• 2228304-24-1

• Inchi： 1S/C9H8F2N2O/c10-9(11,5-14)7-3-1-2-6-4-12-13-8(6)7/h1-4,14H,5H2,(H,12,13)
• InChI Key： HTPLLIJFSKSITK-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=C2C=NNC=12)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol

2,2-Difluoro-2-(1H-indazol-7-yl)ethan-1-ol (CAS No. 2228304-24-1): A Comprehensive Overview

2,2-Difluoro-2-(1H-indazol-7-yl)ethan-1-ol, identified by the CAS registry number 2228304-24-1, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its indazole ring system, which is a heterocyclic structure containing two nitrogen atoms. The presence of two fluorine atoms on the ethanolic backbone adds to its chemical complexity and functional diversity.

The molecular structure of 2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol consists of a central ethanolic group (-CH(OH)-) substituted with two fluorine atoms at the second carbon. This substitution pattern creates a highly polarizable molecule, which is advantageous in various chemical reactions. The indazole moiety attached to the ethanolic group further enhances the compound's reactivity and selectivity in different environments.

Recent studies have highlighted the potential of indazole derivatives in pharmaceutical research. The indazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors. In particular, indazole-containing compounds have shown promise in anti-inflammatory and anticancer drug development due to their ability to modulate key cellular pathways.

The synthesis of 2,2-difluoro-2-(1H-indazol-7-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the indazole ring. This is followed by fluorination and subsequent functionalization to introduce the hydroxyl group. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the yield and purity of this compound.

In terms of physical properties, 2,2-difluoro derivatives are generally characterized by high melting points due to their strong intermolecular hydrogen bonding capabilities. The presence of fluorine atoms also contributes to increased stability under thermal and oxidative conditions, making this compound suitable for applications requiring robust chemical structures.

The application of CAS No. 2228304-24-1 extends beyond pharmaceuticals into materials science. Researchers have explored its use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, 2,2-difluoro-2-(1H-indazol-7-yil)ethan-l -ol, with its unique chemical structure and versatile properties, represents a valuable compound in contemporary chemical research. Its role in drug discovery and materials science underscores its importance as a building block for innovative solutions across multiple disciplines.